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Compound of Interest

Compound Name: Manganese iodide

Cat. No.: B077458

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste such as manganese iodide is a critical component of laboratory
safety and regulatory compliance. This guide provides essential, immediate safety and
logistical information, including operational and disposal plans, to ensure the responsible
management of manganese iodide waste.

Immediate Safety and Logistical Information

Before handling manganese iodide, it is imperative to be familiar with its potential hazards and
the necessary safety precautions. As a moisture-sensitive and potentially harmful chemical, it
must be handled with care to minimize exposure.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling
manganese iodide. This includes:

o Gloves: Chemically resistant gloves are essential to prevent skin contact.[1][2]

o Eye Protection: Chemical splash goggles or safety glasses with side shields should be worn
to protect against splashes.[1][2][3]

o Lab Coat: A lab coat or other protective clothing should be worn to protect clothing and skin.

[1](21[3]
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o Respiratory Protection: If there is a risk of inhaling dust, use a NIOSH/MSHA or European
Standard EN 149:2001 approved respirator.[1]

Handling and Storage:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of any dust.[4]

e Avoid eating, drinking, or smoking in areas where manganese iodide is handled.[1][4]
e Wash hands thoroughly after handling.[1][4]

o Store in a cool, dry, well-ventilated place in a tightly sealed container, away from moisture,
strong acids, halogens, strong reducing agents, and finely powdered metals.[2][4]

Spill Management: In the event of a spill:
» Evacuate the area and ensure adequate ventilation.[4]
o Wearing appropriate PPE, sweep up the spilled solid.[3]

o Take care not to generate dust. A vacuum with a HEPA filter is recommended for cleaning up
spills.[4]

» Place the collected material into a suitable, labeled container for disposal.[3][4]
e Do not wash the spill into drains or sewers.[3][5]

Occupational Exposure Limits

The following table summarizes the occupational exposure limits for manganese and its
compounds. Adhering to these limits is a key aspect of safe handling.
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Jurisdiction/Agency Limit Type Value

0.02 mg/m3 (respirable
ACGIH TWA .

fraction)
ACGIH TWA 0.1 mg/m3 (inhalable fraction)
NIOSH TWA 1 mg/m3
NIOSH STEL 3 mg/m?
OSHA Ceiling 5 mg/m3

TWA (Time-Weighted Average), STEL (Short-Term Exposure Limit), Ceiling (Absolute

maximum concentration not to be exceeded).[3]

Disposal Plan

The primary method for the disposal of manganese iodide is through an approved hazardous

waste disposal service.[1] Chemical waste generators are responsible for determining if a

discarded chemical is classified as a hazardous waste and must adhere to local, regional, and

national regulations.[2][3]

Step-by-Step Disposal Procedure:

e \Waste Collection:

o Place unwanted manganese iodide and any contaminated materials (e.g., paper towels,

gloves) into a designated, clearly labeled, and sealed hazardous waste container.

o Do not mix manganese iodide with other waste streams unless explicitly permitted by

your institution's hazardous waste management plan.

e Labeling:

o Label the container with "Hazardous Waste" and the full chemical name: "Manganese (lI)

lodide."

o Include the approximate quantity of waste.
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o Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated hazardous
waste accumulation area.

o Ensure the storage area is away from incompatible materials.
e Arranging for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal service to arrange for pickup.[6]

o Provide them with all necessary information about the waste.
» Documentation:

o Maintain a record of the waste generated, including the chemical name, quantity, and date
of disposal, as required by your institution and local regulations.

Disposal Workflow Diagram

The following diagram illustrates the key steps in the proper disposal of manganese iodide.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-m/S25419.pdf
https://www.benchchem.com/product/b077458?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Identify Manganese lodide Waste
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Caption: Workflow for the proper disposal of manganese iodide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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